2,4-difluoro-N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)benzamide

• IUPAC Name: 2,4-difluoro-N-[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]benzamide
• InChI: InChI=1S/C16H12F5NO2/c17-11-5-6-12(13(18)7-11)15(24)22-8-14(23)9-1-3-10(4-2-9)16(19,20)21/h1-7,14,23H,8H2,(H,22,24)
• InChI Key: LUXXDIXTJKOKRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CNC(=O)C2=C(C=C(C=C2)F)F)O)C(F)(F)F
• Molecular Formula: C16H12F5NO2
• Molecular Weight: 345.26 g/mol
• CAS No.: 1351621-97-0

Description

2,4-difluoro-N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)benzamide is a chemical compound that has been studied extensively for its potential use in scientific research. This compound has shown promise in a number of different areas, including as a tool for studying the mechanisms of certain biological processes and as a potential therapeutic agent. In

Scientific Research Applications

Synthesis and Material Applications

• Fluorinated Monomers and Polymers : Research on new fluorinated monomers containing ester functions in spacers, leading to side chain liquid crystalline polysiloxanes, has been conducted. These compounds exhibit high smectogen properties and are useful in material science for their unique thermal and optical properties (Bracon et al., 2000).

• Highly Fluorinated Polyimides : Studies on the synthesis and characterization of highly fluorinated polyimides demonstrate their application in creating materials with low dielectric constants, high optical transparency, and excellent thermal stability. These properties make them suitable for various industrial applications (Tao et al., 2009).

Pharmaceutical Research and Applications

• Antipathogenic Activity : Thiourea derivatives, including those with fluorine substitutions, have been synthesized and tested for their antipathogenic activities. These compounds show potential as antimicrobial agents with significant effects on strains like Pseudomonas aeruginosa and Staphylococcus aureus (Limban et al., 2011).

• Insecticidal Properties : The novel insecticide Flubendiamide, which includes a fluorinated structure, exhibits strong activity against lepidopterous pests. Its unique chemical structure contributes to a novel mode of action distinct from other commercial insecticides (Tohnishi et al., 2005).

Chemical Synthesis and Reactions

• C-H Alkenylation : A study on Rh(III)-catalyzed redox-neutral C-H alkenylation of benzamides with gem-difluorohomoallylic silyl ethers demonstrates a novel approach to synthesizing elaborate difluorinated compounds. This has implications in organic synthesis and medicinal chemistry (Cui et al., 2023).

• Hydrogen-Bonded Polyphilic Block Mesogens : The formation of hydrogen-bonded dimeric supermolecules with semiperfluorinated segments demonstrates the role of fluorinated groups in molecular self-assembly and materials design (Kohlmeier & Janietz, 2006).